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Compound of Interest

Compound Name: Tris(2-aminoethyl)amine

Cat. No.: B1216632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(2-aminoethyl)amine, commonly known as TREN, is a tripodal tetradentate chelating

agent with the formula N(CH₂CH₂NH₂)₃.[1] This colorless to light yellow liquid is soluble in

water and is utilized as a crosslinking agent in polymer synthesis and as a ligand in

coordination chemistry.[1][2][3] Its utility in research and development, particularly in drug

development, necessitates a thorough understanding of its safety and handling precautions to

ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This

guide provides an in-depth overview of the hazards associated with Tris(2-aminoethyl)amine
and detailed protocols for its safe handling, storage, and emergency response.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Tris(2-
aminoethyl)amine is fundamental to its safe handling.
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Property Value References

Molecular Formula C₆H₁₈N₄ [4][5]

Molar Mass 146.23 g/mol [4][5]

Appearance
Colorless to dark yellow clear

liquid
[1][3][6]

Boiling Point 114 °C at 15-20 hPa [6][7]

Melting/Freezing Point -16 °C [6]

Flash Point 113 °C (235.4 °F) - closed cup [1][6][7]

Density 0.976 - 0.977 g/mL at 20 °C [6][7]

Vapor Pressure 0.02 - 0.03 hPa at 20 °C [6][7]

Vapor Density 5.05 (Air = 1.0) [6][7]

Water Solubility Soluble [1][6]

pH 11.8 [6]

Hazard Identification and Toxicity
Tris(2-aminoethyl)amine is classified as a hazardous chemical and requires careful handling.

[8] It is corrosive and can cause severe skin burns and eye damage.[1][4][8] Ingestion and skin

contact can be toxic, and in some cases, fatal.[1][4]

GHS Hazard Classifications:

Acute Toxicity, Oral (Category 3)[4][8]

Acute Toxicity, Dermal (Category 2)[4][8]

Skin Corrosion/Irritation (Category 1B)[4][8][9]

Serious Eye Damage/Eye Irritation (Category 1)[4][8][9]

Specific target organ toxicity — single exposure (Category 1)[4][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_2-aminoethyl_amine
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_2-aminoethyl_amine
https://en.wikipedia.org/wiki/Tris(2-aminoethyl)amine
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-physicochemical-properties-of-tris-2-aminoethyl-amine-di
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/225630
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://en.wikipedia.org/wiki/Tris(2-aminoethyl)amine
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/225630
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/225630
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/225630
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/225630
https://en.wikipedia.org/wiki/Tris(2-aminoethyl)amine
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.benchchem.com/product/b1216632?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tris(2-aminoethyl)amine
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tris(2-aminoethyl)amine
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://amyd.quimica.unam.mx/pluginfile.php/18932/mod_folder/content/0/Tris%282-aminoetil%29amina.pdf?forcedownload=1
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://amyd.quimica.unam.mx/pluginfile.php/18932/mod_folder/content/0/Tris%282-aminoetil%29amina.pdf?forcedownload=1
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Data:

Route Species Value References

Oral LD50 Rat 246 mg/kg [1][4][6]

Dermal LD50 Rabbit 117 mg/kg [1][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Tris(2-
aminoethyl)amine to minimize exposure and prevent injury.

PPE Specifications References

Eye/Face Protection

Chemical safety goggles or a

face shield that meets OSHA's

29 CFR 1910.133 or European

Standard EN166.

[10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) tested

according to EN 374.

Protective clothing to minimize

skin contact.

[4][10]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use. In case of

inadequate ventilation, wear

respiratory protection.

[4][10]
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Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid contact with eyes, skin, and clothing.[10]

Do not breathe vapors or mists.[4][6]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in work areas.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8][9]

The substance is hygroscopic and air-sensitive; store under an inert atmosphere.[3][8][10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

[6][8]

Store in a locked-up or restricted-access area.[6][9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to Tris(2-
aminoethyl)amine.
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Exposure Route First Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

30 minutes, occasionally lifting

the upper and lower eyelids.

Seek immediate medical

attention. Do not allow the

victim to rub their eyes.

[10]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention. Wash

clothing before reuse.

[10]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Do NOT

use mouth-to-mouth

resuscitation. Seek immediate

medical attention.

[8][10]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[10]

Spill and Disposal Procedures
Proper containment and disposal of Tris(2-aminoethyl)amine are essential to prevent

environmental contamination and further exposure.
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Spill Response Workflow:

Spill Occurs Evacuate Area &
Alert Personnel Don Appropriate PPE Contain Spill with

Inert Absorbent Material
Collect Absorbed Material
into a Suitable Container Decontaminate Spill Area Dispose of Waste According

to Regulations Spill Response Complete

Click to download full resolution via product page

Workflow for Tris(2-aminoethyl)amine Spill Response.

Spill Cleanup:

Ensure adequate ventilation.[10]

Evacuate unnecessary personnel from the area.[6]

Wear appropriate personal protective equipment as outlined in Section 3.[10]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[10]

Collect the absorbed material and place it in a suitable, closed container for disposal.[10]

Avoid runoff into storm sewers and ditches.[10]

Clean the spill area thoroughly.

Disposal:

Dispose of waste in a manner consistent with federal, state, and local regulations.[10]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[8]

Firefighting Measures
Suitable Extinguishing Media:

Use foam, dry chemical, or carbon dioxide.[10]
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Water spray can be used to cool fire-exposed containers.[10]

Do NOT use a solid water stream as it may scatter and spread the fire.[4]

Specific Hazards:

Combustion may produce toxic fumes, including carbon monoxide, carbon dioxide, and

nitrogen oxides.[4][10]

Containers may explode in the heat of a fire.[10]

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear.[10]

Stability and Reactivity
Chemical Stability:

Stable at room temperature in closed containers under normal storage and handling

conditions.[10]

Absorbs carbon dioxide from the air.[10]

Conditions to Avoid:

Incompatible materials, exposure to air, and exposure to moist air or water.[10]

Incompatible Materials:

Strong oxidizing agents and strong acids.[6][8]

Hazardous Decomposition Products:

Carbon monoxide, carbon dioxide, and oxides of nitrogen.[10]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/4097-89-6-A0024993-GB-en.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://www.chemicalbook.com/msds/tris-2-aminoethyl-amine.htm
https://www.fishersci.com/store/msds?partNumber=AC314791000&productDescription=TRIS+2-AMINOETHYL+AMINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Tris2AminoethylAmine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tris(2-aminoethyl)amine is a valuable compound in research and development, but its

hazardous properties demand stringent safety and handling protocols. By adhering to the

guidelines outlined in this technical guide, researchers, scientists, and drug development

professionals can mitigate the risks associated with its use, ensuring a safe and productive

laboratory environment. Continuous review of safety data sheets and adherence to institutional

safety policies are paramount for the responsible use of this and all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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